1-Ethyl-3-methyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylic acid

• IUPAC Name: 1-ethyl-3-methyl-2-oxoquinoxaline-6-carboxylic acid
• InChI: InChI=1S/C12H12N2O3/c1-3-14-10-5-4-8(12(16)17)6-9(10)13-7(2)11(14)15/h4-6H,3H2,1-2H3,(H,16,17)
• InChI Key: XDMONCLSHJEVSR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C(=O)O)N=C(C1=O)C
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

1-Ethyl-3-methyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylic acid is a unique chemical provided to early discovery researchers. It has the empirical formula C12H12N2O3 and a molecular weight of 232.24.

Molecular Structure Analysis

The SMILES string for this compound is CCN1C(=O)C(C)=Nc2cc(ccc12)C(O)=O. This provides a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 232.24 and an empirical formula of C12H12N2O3. Other physical and chemical properties are not explicitly mentioned in the available resources.

Scientific Research Applications

Tautomerism and Structural Analysis

• Tautomerism Studies: Research has been conducted on the tautomerism of derivatives similar to "1-Ethyl-3-methyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylic acid". One study focused on 3-alkoxycarbonylmethylene-2-oxo-1,2,3,4-tetrahydroquinoxaline derivatives, analyzing their tautomeric forms in different states, which is crucial for understanding their chemical behavior and applications (Chapman, 1966).

Synthesis and Properties

• Synthesis Processes: Various synthesis methods and properties of related compounds have been explored. One study discussed the alkaline hydrolysis of similar ethyl esters, leading to new compounds (Ukrainets, Sidorenko, Gorokhova, Shishkina, 2006).
• Reactions and Hydrolysis: Another research focused on the hydrolysis of compounds like 2-Oxo-3-ethoxycarbonylmethylenepiperazine and its derivatives, revealing important insights into their chemical reactions (Iwanami, Kenjo, Nishibe, Kajiura, Isoyama, 1964).

Anticancer and Antibacterial Activities

• Anticancer Applications: A study produced new derivatives and evaluated their anticancer effect against breast cancer cell lines, showcasing the potential of compounds like "1-Ethyl-3-methyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylic acid" in cancer research (Gaber, Alsanie, Alhomrani, Alamri, El‐Deen, Refat, 2021).
• Antibacterial Properties: Another study synthesized 7-(3-amino-1-pyrrolidinyl)-1-ethyl-6-fluoro-1,4 -dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid and its analogues, displaying significant antibacterial activities (Egawa, Miyamoto, Minamida, Nishimura, Okada, Uno, Matsumoto, 1984).

Miscellaneous Applications

• Antimicrobial and Antifungal Potential: Research on peptide derivatives of similar compounds has shown promising results in antimicrobial, antifungal, and anthelmintic activity. Molecular docking studies have also revealed potential against human papillomavirus (HPV-16) E6 oncoprotein (Chaudhary, Kumar, Tarazi, 2016).

Safety And Hazards

Sigma-Aldrich provides this product “as-is” and makes no representation or warranty with respect to this product.